2-[[5-[(1S)-1-amino-2-(1H-indol-3-yl)ethyl]-1,3,4-oxadiazol-2-yl]thio]-N-(2,3-dimethylphenyl)acetamide

• Molecular Formula: C22H23N5O2S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 2-[[5-[(1S)-1-amino-2-(1H-indol-3-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H23N5O2S/c1-13-6-5-9-18(14(13)2)25-20(28)12-30-22-27-26-21(29-22)17(23)10-15-11-24-19-8-4-3-7-16(15)19/h3-9,11,17,24H,10,12,23H2,1-2H3,(H,25,28)/t17-/m0/s1
• InChI Key: KFACAZZBECASJS-KRWDZBQOSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(O2)[C@H](CC3=CNC4=CC=CC=C43)N)C
• SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(O2)C(CC3=CNC4=CC=CC=C43)N)C

Description

2-[[5-[(1S)-1-amino-2-(1H-indol-3-yl)ethyl]-1,3,4-oxadiazol-2-yl]thio]-N-(2,3-dimethylphenyl)acetamide is a member of indoles.

Scientific Research Applications

Antibacterial Agents

Several studies have synthesized derivatives similar to the mentioned compound, revealing significant antibacterial activities. For instance, derivatives synthesized from the common intermediate 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide and its reaction with 5-aryl-1,3,4-oxadiazole-2-thione or appropriate 1H-benzo[d]imidazole-2-thiols have shown notable antibacterial properties (Ramalingam, Ramesh, & Sreenivasulu, 2019). Similarly, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides demonstrated active antimicrobial effects against various microbial species (Gul et al., 2017).

Anti-Diabetic Agents

Compounds with a 1,3,4-oxadiazole nucleus have been evaluated for their anti-diabetic potential. A study on bi-heterocyclic compounds with this nucleus showed potent inhibitory potential against α-glucosidase enzyme, suggesting their utility as anti-diabetic agents (Abbasi et al., 2020).

Hemolytic Activity

Research on 2,5-disubstituted 1,3,4-oxadiazole compounds, which share structural similarity with the compound , revealed their potential in antimicrobial and hemolytic activities. These compounds were found to be effective against selected microbial species with varying degrees of activity (Iftikhar et al., 2019).

Enzyme Inhibition

N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, similar in structure to the queried compound, have been synthesized and shown to exhibit notable antimicrobial and hemolytic activities. These compounds, particularly 6h, demonstrated significant effectiveness against microbes and may be considered for further biological screening (Rehman et al., 2016).